4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide

• IUPAC Name: 4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]piperazine-1-carbothioamide
• InChI: InChI=1S/C18H17F3N4O2S/c19-18(20,21)15-3-1-2-4-16(15)22-17(28)24-11-9-23(10-12-24)13-5-7-14(8-6-13)25(26)27/h1-8H,9-12H2,(H,22,28)
• InChI Key: XEMPKDJUJNOEKN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=S)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C18H17F3N4O2S
• Molecular Weight: 410.4 g/mol

Description

4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide, also known as TFPNP, is a chemical compound that has gained increasing attention in the scientific community due to its potential use in drug development. TFPNP belongs to the class of piperazinecarbothioamide compounds and has a molecular weight of 419.4 g/mol.

Mechanism of Action

4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide is believed to exert its effects through a combination of mechanisms. It has been shown to bind to the 5-HT1A receptor and act as a partial agonist, which could lead to an increase in serotonin levels in the brain. 4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide also inhibits the activity of acetylcholinesterase, which could lead to an increase in acetylcholine levels in the brain. Finally, 4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide has been shown to bind to the dopamine transporter, which could lead to an increase in dopamine levels in the brain.
Biochemical and Physiological Effects:
4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide has been shown to have a number of biochemical and physiological effects. In animal studies, 4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide has been shown to reduce anxiety-like behavior and improve cognitive function. It has also been shown to have neuroprotective effects in models of Parkinson's disease and Alzheimer's disease. Additionally, 4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide has been shown to have anti-inflammatory effects, which could make it a potential treatment for inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide in lab experiments is its specificity for certain receptors and enzymes. This can make it a useful tool for studying the function of these systems in the brain. However, one limitation of 4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide is its potential toxicity. It has been shown to be toxic at high doses in animal studies, which could limit its use in humans.

Future Directions

There are a number of potential future directions for research on 4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide. One area of interest is its potential use as a treatment for anxiety and depression. Another area of interest is its potential use as a treatment for Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to determine the optimal dosage and administration of 4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide in humans, as well as its potential side effects. Finally, 4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide could be used as a tool for studying the function of neurotransmitter systems in the brain, which could lead to a better understanding of these systems and the development of new treatments for neurological disorders.

Scientific Research Applications

4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide has been studied extensively in the field of neuroscience due to its potential as a modulator of neurotransmitter systems. It has been shown to bind to the 5-HT1A receptor, which is involved in the regulation of anxiety and depression. 4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide has also been found to have affinity for the dopamine transporter, which could make it a potential treatment for Parkinson's disease. Additionally, 4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. This could make 4-(4-nitrophenyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarbothioamide a potential treatment for Alzheimer's disease.